Cas no 1021073-56-2 (3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

3-Ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a structurally complex heterocyclic compound featuring a spirocyclic core with fused diazole and thiophene carbonyl functionalities. Its unique architecture, combining a spiro[4.5]decane scaffold with a thiophene-2-carbonyl substituent, offers potential utility in medicinal chemistry and drug discovery, particularly as a scaffold for modulating biological targets. The presence of both carbonyl and nitrogen-rich moieties enhances its versatility for further derivatization or as a key intermediate in synthetic pathways. This compound may exhibit favorable physicochemical properties, such as improved solubility or binding affinity, due to its balanced lipophilic and polar characteristics. Its structural complexity also makes it a candidate for exploring novel pharmacological activities.
3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione structure
1021073-56-2 structure
Product Name:3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
CAS No:1021073-56-2
MF:C14H17N3O3S
MW:307.36808180809
CID:6387412
PubChem ID:42065038
Update Time:2025-10-28

3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-ethyl-8-(2-thienylcarbonyl)-
    • CCG-309999
    • 1021073-56-2
    • AKOS024630623
    • F2240-0244
    • Inchi: 1S/C14H17N3O3S/c1-2-17-12(19)14(15-13(17)20)5-7-16(8-6-14)11(18)10-4-3-9-21-10/h3-4,9H,2,5-8H2,1H3,(H,15,20)
    • InChI Key: MRCVEMCNSVWRPH-UHFFFAOYSA-N
    • SMILES: N1C2(CCN(C(C3SC=CC=3)=O)CC2)C(=O)N(CC)C1=O

Computed Properties

  • Exact Mass: 307.09906259g/mol
  • Monoisotopic Mass: 307.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 98Ų

3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>

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Additional information on 3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

3-Ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS 1021073-56-2): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS 1021073-56-2) has emerged as a compound of significant interest. This spirocyclic compound combines a unique structural framework with potential applications in drug discovery and medicinal chemistry. Its molecular architecture, featuring a thiophene carbonyl moiety and a triazaspirodecane core, makes it a valuable candidate for researchers exploring novel bioactive molecules.

The chemical properties of 3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione are characterized by its moderate solubility in polar organic solvents and its stability under standard laboratory conditions. The presence of the thiophene ring enhances its potential for interactions with biological targets, particularly in the context of central nervous system (CNS) drug development. Recent studies have highlighted its relevance in the design of neuromodulators and enzyme inhibitors, aligning with current trends in precision medicine and targeted therapy.

One of the most compelling aspects of CAS 1021073-56-2 is its versatility in synthetic chemistry. Researchers have utilized this compound as a building block for the construction of more complex heterocyclic systems. Its spirocyclic structure offers a rigid scaffold that can be functionalized to explore structure-activity relationships (SAR) in drug design. This adaptability has made it a subject of interest in high-throughput screening campaigns and combinatorial chemistry approaches.

The applications of 3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione extend beyond traditional pharmaceutical research. In the field of agrochemicals, its structural motifs have been investigated for potential use in crop protection agents. Additionally, its electron-rich thiophene component makes it a candidate for materials science applications, particularly in the development of organic semiconductors and conductive polymers.

From a market perspective, the demand for specialized fine chemicals like CAS 1021073-56-2 has grown significantly. Pharmaceutical companies and research institutions are increasingly seeking unique chemical entities to expand their libraries for drug discovery programs. The compound's proprietary structure and potential intellectual property value have made it a focus of custom synthesis services and contract research organizations (CROs).

Recent advancements in computational chemistry and molecular modeling have further elevated the importance of 3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. Virtual screening techniques have identified its potential as a lead compound for various therapeutic targets, particularly in neurodegenerative disease research. This aligns with current healthcare priorities addressing aging populations and cognitive disorders.

The synthetic methodology for producing CAS 1021073-56-2 typically involves multi-step organic transformations, with emphasis on atom economy and green chemistry principles. Modern catalytic processes have improved the efficiency of its production, reducing waste and energy consumption. These developments reflect the broader industry shift toward sustainable chemical manufacturing practices.

Quality control and analytical characterization of 3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione are critical aspects of its commercial and research applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These analytical protocols are essential for meeting the stringent requirements of pharmaceutical-grade materials.

Looking ahead, the future prospects for CAS 1021073-56-2 appear promising. As research continues to uncover new biological activities and applications for spirocyclic compounds, this particular molecule may find expanded utility in various scientific domains. Its unique combination of structural features and physicochemical properties positions it as a valuable tool for both academic and industrial researchers pursuing innovation in chemical biology and therapeutic development.

For researchers and procurement specialists seeking detailed technical information about 3-ethyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, comprehensive safety data sheets and certificates of analysis are typically available from reputable suppliers. These documents provide essential guidance for proper handling, storage, and application of this specialized chemical compound in various research and development settings.

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